![molecular formula C11H22Cl2N4 B6192334 (cyclohexylmethyl)[(1-methyl-1H-1,2,3-triazol-5-yl)methyl]amine dihydrochloride CAS No. 2648939-41-5](/img/no-structure.png)
(cyclohexylmethyl)[(1-methyl-1H-1,2,3-triazol-5-yl)methyl]amine dihydrochloride
Description
“(cyclohexylmethyl)[(1-methyl-1H-1,2,3-triazol-5-yl)methyl]amine dihydrochloride” is a chemical compound with the molecular formula C11H21ClN4 . It is related to the class of organic compounds known as phenylpyrroles .
Physical and Chemical Properties Analysis
The molecular weight of this compound is 244.77 . Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not available in the current data.Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '(cyclohexylmethyl)[(1-methyl-1H-1,2,3-triazol-5-yl)methyl]amine dihydrochloride' involves the reaction of cyclohexylmethylamine with 1-methyl-1H-1,2,3-triazole-5-carboxaldehyde, followed by reduction of the resulting imine to form the desired product. The amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Cyclohexylmethylamine", "1-Methyl-1H-1,2,3-triazole-5-carboxaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclohexylmethylamine is reacted with 1-methyl-1H-1,2,3-triazole-5-carboxaldehyde in the presence of a suitable solvent and a catalyst to form an imine intermediate.", "Step 2: The imine intermediate is reduced using sodium borohydride to form the desired amine product.", "Step 3: The amine product is reacted with hydrochloric acid to form the dihydrochloride salt of '(cyclohexylmethyl)[(1-methyl-1H-1,2,3-triazol-5-yl)methyl]amine'." ] } | |
CAS No. |
2648939-41-5 |
Molecular Formula |
C11H22Cl2N4 |
Molecular Weight |
281.2 |
Purity |
95 |
Origin of Product |
United States |
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